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Compound Name:
ethyl (E)-3-ethoxy-2-

methylacrylate

CAS No.: 1085699-23-5

Cat. No.: B3021288

Get Quote

The Michael addition, the conjugate 1,4-addition of a nucleophile to an α,β-unsaturated

carbonyl compound, represents a cornerstone of modern organic synthesis for its efficiency in

forming carbon-carbon and carbon-heteroatom bonds under mild conditions.[1][2] Within the

vast arsenal of Michael acceptors, α,β-unsaturated esters (acrylates) are prized for their

versatility and commercial availability.[3] This guide focuses on a specialized yet highly

valuable member of this class: Ethyl (E)-3-ethoxy-2-methylacrylate (CAS 1085699-23-5).

This molecule is not a simple acrylate. Its structure is deliberately complex, featuring two key

substituents that modulate its reactivity and provide strategic advantages in multi-step

synthesis:

An α-methyl group: This substitution introduces a stereocenter upon conjugate addition,

creating opportunities for diastereoselective and enantioselective transformations. It also

provides steric hindrance that can influence the approach of the nucleophile.
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A β-ethoxy group: As an electron-donating group, the ethoxy moiety subtly deactivates the β-

carbon compared to unsubstituted acrylates. This modulation can prevent unwanted

polymerization and allow for greater control over the reaction.

The unique electronic and steric profile of ethyl (E)-3-ethoxy-2-methylacrylate makes it an

indispensable building block, particularly in pharmaceutical development. Notably, it serves as

a critical reagent in the synthesis of potent Respiratory Syncytial Virus (RSV) fusion inhibitors,

highlighting its role in the creation of complex, biologically active molecules.[4] This document

provides a comprehensive overview of its properties, reaction mechanisms, detailed

experimental protocols, and applications for researchers in organic synthesis and drug

discovery.

Physicochemical Properties and Synthesis
Overview
A thorough understanding of a reagent's physical properties is essential for safe handling and

effective experimental design.

Property Value Reference

CAS Number 1085699-23-5 [5]

Molecular Formula C₈H₁₄O₃ [5]

Molecular Weight 158.19 g/mol [5]

Appearance Colorless Liquid [6]

Boiling Point 195-196 °C

Density 0.998 g/mL at 25 °C

Refractive Index n20/D 1.446

Synthetic Routes: The synthesis of 3-ethoxyacrylates can be achieved through various

methods. One common industrial approach involves the reaction of vinyl ethyl ether with

trichloroacetyl chloride, followed by condensation with ethanol and subsequent elimination.[7]

Another reported method involves the reaction of ethyl acetate with sodium ethoxide in the

presence of carbon monoxide to form a formyl radical ethyl acetate sodium salt, which is then
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further reacted with ethanol.[8] These methods provide access to the core 3-ethoxyacrylate

scaffold.

Reaction Mechanism: A Tale of Controlled Reactivity
The Michael addition to ethyl (E)-3-ethoxy-2-methylacrylate proceeds via a well-established

conjugate addition mechanism. The reaction is thermodynamically controlled and involves the

formation of a resonance-stabilized enolate intermediate.[1][9]

Stepwise Mechanism:

Nucleophile Activation: A base abstracts an acidic proton from the pro-nucleophile (e.g., a

thiol, amine, or active methylene compound) to generate the active nucleophile (e.g., a

thiolate or enolate). The strength of the base required depends on the pKa of the

nucleophile. For thiols and amines, organocatalysts like DBU are often sufficient.[10]

Conjugate Addition: The activated nucleophile attacks the electrophilic β-carbon of the

acrylate. This is the key bond-forming step. The electron density is pushed through the

conjugated system to form a resonance-stabilized enolate intermediate. The frontier

molecular orbitals of the nucleophile (HOMO) and the acrylate (LUMO) must overlap

effectively for this step to occur efficiently.[2]

Protonation: The enolate intermediate is protonated by a proton source (often the conjugate

acid of the base or the solvent) to yield the final, neutral Michael adduct. This step

regenerates the catalyst and quenches the reactive intermediate.

The presence of the α-methyl and β-ethoxy groups imparts specific characteristics to this

general mechanism:

Regioselectivity: The attack is highly regioselective for the β-position. Competing 1,2-addition

to the carbonyl carbon is generally not observed with softer nucleophiles like thiolates and

enolates.[9]

Stereocontrol: The E-configuration of the double bond and the steric bulk of the α-methyl and

β-ethoxy groups create a defined three-dimensional environment. In reactions with chiral

nucleophiles or catalysts, this can lead to high levels of diastereoselectivity.[11]
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Caption: General mechanism of the base-catalyzed Michael addition.

Application Notes & Experimental Protocols
The true value of ethyl (E)-3-ethoxy-2-methylacrylate is demonstrated in its practical

application. The following section provides protocols for key transformations, emphasizing the

causality behind each step.

Protocol 1: Organocatalytic Sulfa-Michael Addition
The addition of thiols to α,β-unsaturated systems is a powerful tool for constructing C-S bonds,

which are prevalent in many pharmaceuticals. This protocol describes a highly efficient, base-

catalyzed addition of an alkyl thiol. Bifunctional organocatalysts have been shown to be highly

effective for such transformations on unactivated α-substituted acrylates.[12]

Objective: To synthesize ethyl 3-(benzylthio)-3-ethoxy-2-methylpropanoate.

Materials:

Ethyl (E)-3-ethoxy-2-methylacrylate (1.0 eq, 158.19 g/mol )
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Benzylthiol (1.1 eq, 124.21 g/mol )

1,8-Diazabicycloundec-7-ene (DBU) (0.1 eq, 152.24 g/mol )

Dichloromethane (DCM), anhydrous

Saturated aqueous ammonium chloride (NH₄Cl)

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate (for chromatography)

Equipment:

Round-bottom flask with magnetic stir bar

Septa and nitrogen inlet/outlet

Syringes

Separatory funnel

Rotary evaporator

Glassware for column chromatography

TLC plates (silica gel 60 F₂₅₄)
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Caption: Experimental workflow for the sulfa-Michael addition.
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Step-by-Step Procedure:

Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir

bar, add ethyl (E)-3-ethoxy-2-methylacrylate (1.58 g, 10.0 mmol, 1.0 eq).

Causality: Flame-drying the flask removes adsorbed water, which could otherwise

protonate the catalyst or the enolate intermediate prematurely.

Reagent Addition: Place the flask under a nitrogen atmosphere. Add 20 mL of anhydrous

DCM via syringe, followed by benzylthiol (1.37 g, 1.3 mL, 11.0 mmol, 1.1 eq). Stir the

solution at room temperature.

Causality: An inert nitrogen atmosphere prevents the oxidation of the thiol to a disulfide, a

common side reaction. A slight excess of the nucleophile ensures complete consumption

of the limiting acrylate.

Catalyst Addition & Reaction: Slowly add DBU (0.152 g, 0.15 mL, 1.0 mmol, 0.1 eq) to the

stirred solution.

Causality: DBU is a non-nucleophilic, strong organic base that efficiently deprotonates the

thiol to generate the highly nucleophilic thiolate anion, which initiates the conjugate

addition. Catalytic amounts are sufficient.[10]

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 9:1

Hexanes:Ethyl Acetate eluent system. The starting acrylate should have a higher Rf than the

more polar product. The reaction is typically complete within 2-4 hours.

Self-Validation: The disappearance of the limiting starting material (acrylate) spot on the

TLC plate indicates the reaction has gone to completion.

Workup: Once the reaction is complete, quench by adding 20 mL of saturated aqueous

NH₄Cl solution. Transfer the mixture to a separatory funnel.

Causality: The NH₄Cl quench protonates any remaining DBU and anionic species,

neutralizing the reaction mixture.

Extraction: Extract the aqueous layer with DCM (2 x 20 mL). Combine the organic layers.
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Causality: The product is organic-soluble and will be extracted from the aqueous phase

into the DCM.

Washing & Drying: Wash the combined organic layers with brine (1 x 30 mL), then dry over

anhydrous MgSO₄.

Causality: The brine wash helps to remove residual water from the organic phase. MgSO₄

is a drying agent that removes the last traces of water.

Purification: Filter off the MgSO₄ and concentrate the filtrate under reduced pressure using a

rotary evaporator. Purify the resulting crude oil by flash column chromatography on silica gel,

eluting with a gradient of Hexanes:Ethyl Acetate (e.g., 98:2 to 90:10).

Causality: Chromatography separates the desired product from unreacted benzylthiol,

DBU, and any minor byproducts.

Characterization: Combine the product-containing fractions and remove the solvent in vacuo

to yield the pure product as a colorless oil. Characterize by ¹H NMR, ¹³C NMR, and HRMS to

confirm the structure.

Protocol 2: Aza-Michael Addition for β-Amino Ester
Synthesis
The aza-Michael addition is a key method for synthesizing β-amino esters, which are

precursors to β-amino acids, β-lactams, and other nitrogen-containing heterocycles of high

pharmaceutical value. Solvent-free conditions, sometimes assisted by microwave irradiation,

can accelerate these reactions and offer a greener synthetic route.[10][13]

Objective: To synthesize ethyl 3-(benzylamino)-3-ethoxy-2-methylpropanoate.

This protocol follows a similar workflow to the sulfa-Michael addition but uses an amine

nucleophile.
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Step
Modification from Protocol
1

Causality

Nucleophile
Benzylamine (1.1 eq) is used

instead of benzylthiol.

Amines are common

nucleophiles for aza-Michael

additions.[14][15]

Catalyst

DBU is an effective catalyst,

but the reaction may be

slower.[10] No catalyst may be

needed if run at elevated

temperatures.

The basicity of the amine itself

can sometimes be sufficient to

promote the reaction, although

an external catalyst usually

improves rate and yield.

Reaction Conditions

The reaction may require

gentle heating (e.g., 40-50 °C)

or microwave irradiation for a

reasonable reaction time.[13]

Aza-Michael additions can be

slower than sulfa-Michael

additions due to the lower

nucleophilicity of neutral

amines compared to thiolates.

Workup

A dilute acid wash (e.g., 1M

HCl) can be used to remove

excess benzylamine and DBU.

The amine base and catalyst

will be protonated and move

into the aqueous layer as their

respective ammonium salts.

Troubleshooting Guide
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Problem Probable Cause(s) Recommended Solution(s)

Low or No Conversion

1. Insufficiently active catalyst

or wrong choice of base. 2.

Low nucleophilicity of the

donor. 3. Steric hindrance from

the α-methyl group.

1. Screen stronger bases (e.g.,

phosphines for thiol

additions[16]). 2. Ensure the

base is strong enough to

deprotonate the nucleophile. 3.

Increase the reaction

temperature or extend the

reaction time.

Formation of Byproducts

1. Polymerization of the

acrylate acceptor. 2. Double

addition of the nucleophile (for

primary amines). 3. Oxidation

of thiol nucleophile.

1. Lower the reaction

temperature; add a radical

inhibitor like hydroquinone if

necessary. 2. Use a larger

excess of the Michael acceptor

or control the stoichiometry

carefully. 3. Maintain a strict

inert atmosphere (N₂ or Ar).

Difficult Purification

1. Product and starting

material have similar polarity.

2. Catalyst is difficult to

remove.

1. Drive the reaction to full

conversion. Optimize the

eluent system for column

chromatography. 2. Use an

acidic or basic wash during

workup to remove basic or

acidic catalysts, respectively.
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Ethyl Methacrylate. PubChem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2010/py/c0py00100g
https://pubs.rsc.org/en/content/articlelanding/2010/py/c0py00100g
https://www.benchchem.com/product/b3021288/docs#introduction-the-strategic-utility-of-a-substituted-acrylate-in-michael-addition-chemistry
https://www.benchchem.com/product/b3021288/docs#introduction-the-strategic-utility-of-a-substituted-acrylate-in-michael-addition-chemistry
https://www.benchchem.com/product/b3021288/docs#introduction-the-strategic-utility-of-a-substituted-acrylate-in-michael-addition-chemistry
https://www.benchchem.com/product/b3021288/docs#introduction-the-strategic-utility-of-a-substituted-acrylate-in-michael-addition-chemistry
https://www.benchchem.com/product/b3021288?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

